4-oxo-6-(((5-(thiophene-2-carboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 3-methylbenzoate

• IUPAC Name: [4-oxo-6-[[5-(thiophene-2-carbonylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]pyran-3-yl] 3-methylbenzoate
• InChI: InChI=1S/C21H15N3O5S3/c1-12-4-2-5-13(8-12)19(27)29-16-10-28-14(9-15(16)25)11-31-21-24-23-20(32-21)22-18(26)17-6-3-7-30-17/h2-10H,11H2,1H3,(H,22,23,26)
• InChI Key: UBCWKHKYSHSGFK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)OC2=COC(=CC2=O)CSC3=NN=C(S3)NC(=O)C4=CC=CS4
• Molecular Formula: C21H15N3O5S3
• Molecular Weight: 485.6 g/mol

Description

4-oxo-6-(((5-(thiophene-2-carboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 3-methylbenzoate is a useful research compound. Its molecular formula is C21H15N3O5S3 and its molecular weight is 485.55. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis and Medicinal Applications

Thiophene and Thiadiazole Derivatives : The synthesis and biological activities of thiophene and thiadiazole derivatives have been extensively studied due to their pharmacological potential. For instance, benzo[b]thiophene molecules are recognized for their wide spectrum of pharmacological properties, leading to the development of various benzo[b]thiophene derivatives with potential antibacterial, antifungal, and anti-inflammatory activities (Isloor, Kalluraya, & Sridhar Pai, 2010). Similarly, thiadiazoline and pyrazoline-based carboxamides and carbothioamides have been synthesized and evaluated for their inhibitory activities against nitric oxide synthase, demonstrating significant potential in drug discovery (Arias et al., 2018).

Pyran Derivatives : Pyran derivatives, including those linked to thiophene moieties, have shown a range of biological activities. Novel synthetic pathways have been explored for constructing heterocycles that incorporate tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine and coumarin moieties, revealing the potential for creating new therapeutic agents (Vasylyev et al., 1999).

Applications in Material Science

Conductive Materials : The design and synthesis of novel materials based on thiophene and related heterocycles have significant implications in material science, especially for organic electronics. For example, studies on dibenzo[b,d]thiophene-based systems have highlighted their potential as organic conductive materials, with specific focus on their electronic structure and conductive properties through density functional theory (DFT) investigations (Deng et al., 2012).

Synthesis and Characterization of Complex Heterocycles

Multi-Component Synthesis : The development of multi-component domino reactions in water represents an environmentally friendly approach to synthesizing complex heterocyclic compounds, including those with benzo[a]pyrano[2,3-c]phenazine moieties. Such methodologies emphasize green chemistry principles while facilitating the synthesis of biologically relevant structures (Mohebat et al., 2017).